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Compound of Interest

Compound Name: N-Benzyl-N-ethyl-m-toluidine

Cat. No.: B090250

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY AND HANDLING PROTOCOLS

This document provides critical safety and logistical information for the handling and disposal of
N-Benzyl-N-ethyl-m-toluidine (CAS No. 119-94-8), a tertiary aromatic amine used in various
research and development applications.[1][2] Adherence to these protocols is paramount for
ensuring the safety of laboratory personnel and minimizing environmental impact. This guide is
intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

N-Benzyl-N-ethyl-m-toluidine is classified as a hazardous substance, being toxic if
swallowed, in contact with skin, or if inhaled.[1][3] The primary routes of exposure are dermal
contact and inhalation.[1] Therefore, a comprehensive PPE strategy is the first line of defense.

Table 1: Personal Protective Equipment (PPE) for Handling N-Benzyl-N-ethyl-m-toluidine
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Protection Level

Equipment

Purpose & Specifications

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation
exposure to vapors. All
handling of the liquid form
should be performed within a
functioning and certified fume
hood.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes. A face shield
provides broader protection
and should be worn in
conjunction with goggles,
especially when handling
larger quantities or during

vigorous reactions.

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended. Change gloves
frequently, and immediately if

contaminated.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection

NIOSH-Approved Respirator

Required only if working
outside of a fume hood or if
engineering controls are
insufficient. The type of
respirator will depend on the
specific conditions of

exposure.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach is crucial for the safe handling of N-Benzyl-N-ethyl-m-toluidine in a
laboratory setting.

Experimental Protocol: Safe Handling of N-Benzyl-N-ethyl-m-toluidine

e Pre-Handling Preparation:

[¢]

Conduct a thorough risk assessment for the planned experiment.

o

Ensure a safety shower and eyewash station are readily accessible and unobstructed.

[e]

Verify that the chemical fume hood is functioning correctly.

o

Don all required PPE as outlined in Table 1 before entering the designated handling area.

e Handling the Chemical:

o Weighing/Measuring: If transferring from a larger container, do so slowly and carefully
within the fume hood to avoid splashing. Use appropriate, clean, and dry glassware.

o Dissolving: When preparing solutions, add the N-Benzyl-N-ethyl-m-toluidine to the
solvent slowly while stirring to prevent splashing.

o Reactions: Set up all reaction apparatus securely within the fume hood. Ensure all joints
are properly sealed.

e Post-Handling Procedures:

o Decontamination: After handling, decontaminate all surfaces, glassware, and equipment
that may have come into contact with the chemical. Wipe down the work area in the fume
hood with an appropriate solvent (e.g., acetone or ethanol), followed by a cleaning agent.

o Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
outer surface. Dispose of them as hazardous waste.

o Hand Washing: Wash hands and arms thoroughly with soap and water after completing
work and before leaving the laboratory.
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Disposal Plan: Managing N-Benzyl-N-ethyl-m-
toluidine Waste

All waste containing N-Benzyl-N-ethyl-m-toluidine must be treated as hazardous waste.
Under no circumstances should it be disposed of down the drain or in regular trash.

Disposal Protocol for N-Benzyl-N-ethyl-m-toluidine Waste
o Waste Segregation:

o Liquid Waste: Collect all liquid waste containing N-Benzyl-N-ethyl-m-toluidine in a
dedicated, properly labeled, and sealed hazardous waste container. The container should
be compatible with the chemical.

o Solid Waste: Any solid materials contaminated with N-Benzyl-N-ethyl-m-toluidine (e.g.,
pipette tips, gloves, absorbent materials from spills) must be collected in a separate,
clearly labeled, and sealed hazardous waste bag or container.

o Container Labeling:

o All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "N-Benzyl-N-ethyl-m-toluidine,” and a description of the contents (e.qg.,
"solution in methanol").

e Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials.

» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow
all local, state, and federal regulations.

Quantitative Data Summary
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The following table summarizes the available quantitative data for N-Benzyl-N-ethyl-m-
toluidine. Specific toxicological data (LD50, LC50) and occupational exposure limits for this
compound are not readily available in the public domain. Data for the related compound, m-
toluidine, is provided for reference and should be interpreted with caution.

Table 2: Physical, Chemical, and Toxicological Properties

Property Value Source
Chemical Name N-Benzyl-N-ethyl-m-toluidine [2]
CAS Number 119-94-8 [1]
Molecular Formula C16H19N [1]
Molecular Weight 225.33 g/mol [4]
Appearance Colorless to light yellow liquid [5]
Boiling Point 161 - 162 °C [1]
Flash Point 77.2°C [1]
Density 0.77 g/lcms3 [1]
Acute Toxicity (Oral) Toxic if swallowed [1]
Acute Toxicity (Dermal) Toxic in contact with skin [1]
Acute Toxicity (Inhalation) Toxic if inhaled [1]

LD50 (Oral, Rat) - m-toluidine 450 - 1430 mg/kg

Occupational Exposure Limit
(ACGIH TLV-TWA) - m- 2 ppm

toluidine

Disclaimer: Toxicological data for m-toluidine is provided for informational purposes only due to
the lack of specific data for N-Benzyl-N-ethyl-m-toluidine. This information should be used
with caution as the toxicological properties of the two compounds may differ.

Mandatory Visualizations
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The following diagrams illustrate the key workflows for ensuring safety when handling N-
Benzyl-N-ethyl-m-toluidine.

PPE Selection for N-Benzyl-N-ethyl-m-toluidine Handling

Start: Handling N-Benzyl-N-ethyl-m-toluidine

Work in a Certified
Chemical Fume Hood

:

Wear Chemical Splash Goggles
& Face Shield

:

Wear Chemical-Resistant Gloves
(Double-Gloved)

:

Wear a Flame-Resistant
Lab Coat

:

Wear Closed-Toe,
Chemical-Resistant Shoes

Proceed with Handling

Click to download full resolution via product page
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Caption: PPE Selection Workflow for Handling N-Benzyl-N-ethyl-m-toluidine.

Operational and Disposal Workflow for N-Benzyl-N-ethyl-m-toluidine

Handling Protocol

1. Pre-Handling
Preparation (PPE, Fume Hood)

,

2. Chemical Handling
(Weighing, Reactions)

'

3. Post-Handling
(Decontamination)

Disposal|Protocol

4. Waste Segregation
(Liquid & Solid)

'

5. Labeling
Hazardous Waste

'

6. Storage in
Designated Area

,

7. Disposal via EHS

End Operation
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Caption: Operational and Disposal Workflow for N-Benzyl-N-ethyl-m-toluidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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